Cas no 1307683-81-3 (1-Benzylazetidin-3-amine dihydrochloride)

1-Benzylazetidin-3-amine dihydrochloride structure
1307683-81-3 structure
Product Name:1-Benzylazetidin-3-amine dihydrochloride
CAS No:1307683-81-3
MF:C10H16Cl2N2
MW:235.153440475464
MDL:MFCD16293358
CID:858556
PubChem ID:53485146
Update Time:2025-04-19

1-Benzylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylazetidin-3-amine dihydrochloride
    • AKOS015924482
    • 3-Azetidinamine, 1-(phenylmethyl)-, hydrochloride (1:2)
    • SB11385
    • 1-Benzylazetidin-3-amine diHCl
    • 1-BENZYLAZETIDIN-3-AMINE 2HCL
    • BS-20458
    • CS-0183208
    • 1-benzylazetidin-3-amine;dihydrochloride
    • 1-Benzyl-3-azetidinaMine 2HCl
    • DB-337105
    • 1-Benzylazetidin-3-aminedihydrochloride
    • MFCD16293358
    • DTXSID20704391
    • Y10930
    • SCHEMBL1816800
    • 1307683-81-3
    • 1-Benzylazetidin-3-amine--hydrogen chloride (1/2)
    • MDL: MFCD16293358
    • Inchi: 1S/C10H14N2.2ClH/c11-10-7-12(8-10)6-9-4-2-1-3-5-9;;/h1-5,10H,6-8,11H2;2*1H
    • InChI Key: HSJBWUKPJLINKN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CC2C=CC=CC=2)CC(C1)N

Computed Properties

  • Exact Mass: 234.0690539g/mol
  • Monoisotopic Mass: 234.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

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